Ethyl (5-(furan-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate

• IUPAC Name: ethyl N-[5-(furan-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• InChI: InChI=1S/C14H15N3O4S/c1-2-20-14(19)16-13-15-9-5-6-17(8-11(9)22-13)12(18)10-4-3-7-21-10/h3-4,7H,2,5-6,8H2,1H3,(H,15,16,19)
• InChI Key: RSKVIGGZVCGIIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC2=C(S1)CN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

The compound “Ethyl (5-(furan-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Synthesis Analysis

The synthesis of similar compounds involves the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol, which gives N-(pyridin-2-yl)furan-2-carboxamide. This is then treated with excess P2S5 in anhydrous toluene to afford the corresponding carbothioamide, which is oxidized with potassium ferricyanide in an alkaline medium.

Scientific Research Applications

Synthesis and Characterization

One-step synthesis techniques have significantly advanced the production of 5-acylisothiazoles from furans, demonstrating the efficient transformation of furans into complex heterocyclic compounds (Guillard et al., 2001). Similarly, the synthesis of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate showcases the potential for creating diverse heterocyclic structures starting from furan derivatives (Singh, Rawat, & Sahu, 2014).

Antimicrobial and Antioxidant Activities

Compounds derived from furans and thiazolo[5,4-c]pyridines have been explored for their biological activities. For instance, the synthesis of new thiazolidinones and their antimicrobial activity investigation illustrates the potential biomedical applications of such compounds (Sodha et al., 2003). Furthermore, the antibacterial, antiurease, and antioxidant activities of 1,2,4-Triazole Schiff base and amine derivatives underscore the significance of heterocyclic chemistry in developing new therapeutic agents (Sokmen et al., 2014).

Analytical and Spectral Studies

Analytical and spectral studies of furan ring-containing organic ligands have contributed to understanding the chemical properties and reactivity of such compounds, with implications for their use in material science and drug design (Patel, 2020).